Palmatine

• CAS: 10605-02-4; 3486-67-7
• Molecular Formula: C21H22NO4+
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C21H22NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,9-12H,7-8H2,1-4H3/q+1
• InChIKey: QUCQEUCGKKTEBI-UHFFFAOYSA-N

Palmatine (CAS 10605-02-4; 3486-67-7): A Protoberberine Alkaloid with Distinct Pharmacological and Structural Profile for Research and Procurement

Palmatine is a quaternary protoberberine alkaloid found in Coptis chinensis (Rhizoma coptidis), Corydalis yanhusuo, Tinospora cordifolia, Phellodendron amurense, and Berberis species [1]. It belongs to a family of isoquinoline alkaloids that includes berberine, coptisine, jatrorrhizine, and epiberberine [2]. These structurally related compounds share a core tetracyclic protoberberine skeleton but differ critically in their substitution patterns—palmatine possesses methoxyl groups at C2, C3, C9, and C10, whereas berberine features a methylenedioxy group at C2 and C3 [2]. These structural variations translate into quantifiable differences in antimicrobial potency, enzyme inhibition profiles, and pharmacokinetic behavior that directly impact experimental reproducibility and translational potential [3].

Protoberberine alkaloid probe for structure-activity relationship studies

Methoxyl substitution pattern at C2/C3/C9/C10 distinguishes from berberine

Supports antimicrobial screening, AChE pathway, and CYP metabolism research

• [1] Wikipedia contributors. Palmatine. Wikipedia, The Free Encyclopedia. Available from: https://en.wikipedia.org/wiki/Palmatine View Source
• [2] Yan D, Jin C, Xiao XH, Dong XP. Antimicrobial properties of berberines alkaloids in Coptis chinensis Franch by microcalorimetry. J Biochem Biophys Methods. 2008;70(6):845-9. (via Science China Chemistry). View Source
• [3] Targhazeh N, Reiter RJ, Rahimi M, Qujeq D, Yousefi T, Shahavi MH, et al. Palmatine: A review of its pharmacology, toxicity and pharmacokinetics. Biochimie. 2019;162:176-184. View Source

Why Generic Substitution of Palmatine with Other Protoberberine Alkaloids (e.g., Berberine, Coptisine) Is Scientifically Unjustified for Rigorous Research

Despite their shared protoberberine backbone, palmatine and its closest structural analogs—particularly berberine, coptisine, and jatrorrhizine—exhibit markedly divergent and non-interchangeable pharmacological signatures. Subtle differences in C2/C3/C9/C10 substitution patterns (methoxyl versus methylenedioxy groups) dictate distinct molecular recognition events, translating into quantifiable differences in antimicrobial IC50 values (ranging from 75 to 400 μg/mL against B. shigae), acetylcholinesterase inhibition potency (0.66 versus 0.94 μg/mL), and CYP450 interaction profiles (competitive versus noncompetitive inhibition mechanisms) [1][2]. These differences are not merely incremental; they fundamentally alter target engagement, selectivity windows, and downstream biological readouts, making generic substitution a source of irreproducible results and misleading structure-activity conclusions [3].

Substitution pattern alters target engagement Methoxyl vs. methylenedioxy groups at C2/C3 shift antimicrobial ranking and enzyme inhibition profiles

CYP inhibition profile may differ significantly Palmatine shows weaker CYP2D6 inhibition and CYP2C9/19 activation not shared by berberine or coptisine

Vasodilatory mechanism not interchangeable Lack of KCl-induced contraction inhibition distinguishes palmatine from berberine in vascular studies

• [1] Yan D, Jin C, Xiao XH, Dong XP. Investigation of the effect of berberines alkaloids in Coptis chinensis Franch on Bacillus shigae growth by microcalorimetry. Sci China Chem. 2007;50:638-642. View Source
• [2] Balkrishna A, Pokhrel S, Tomer M, Verma S, Kumar A, Nain P, et al. Anti-Acetylcholinesterase Activities of Mono-Herbal Extracts and Exhibited Synergistic Effects of the Phytoconstituents: A Biochemical and Computational Study. Molecules. 2019;24(22):4175. View Source
• [3] Lo SN, Chang YP, Tsai KC, Chang CY, Wu TS, Ueng YF. Inhibition of CYP1 by berberine, palmatine, and jatrorrhizine: Selectivity, kinetic characterization, and molecular modeling. Toxicol Appl Pharmacol. 2013;272(3):671-680. View Source

Palmatine Quantitative Differentiation Guide: Head-to-Head Evidence for Scientific Selection

Palmatine Exhibits Intermediate Antimicrobial Potency Against Bacillus shigae, Distinct from Berberine and Jatrorrhizine

In a direct head-to-head microcalorimetric study of five protoberberine alkaloids against Bacillus shigae, palmatine demonstrated an IC50 of 115 μg/mL. This potency is significantly lower than that of berberine (IC50 75 μg/mL) and coptisine (IC50 90 μg/mL), but markedly higher than that of epiberberine (220 μg/mL) and jatrorrhizine (400 μg/mL) [1]. The study establishes a clear activity hierarchy (berberine > coptisine > palmatine > epiberberine > jatrorrhizine) and attributes these differences to specific functional group arrangements—methylenedioxy at C2 and C3 (present in berberine and coptisine) confers superior antimicrobial activity compared to the methoxyl groups at C2 and C3 present in palmatine [1].

Antimicrobial ranking (B. shigae)

Head-to-head

IC50 115 μg/mL

Berberine: 75 μg/mL
Coptisine: 90 μg/mL
Jatrorrhizine: 400 μg/mL

Reported intermediate antimicrobial context; ranked 3 of 5 in tested set

Microcalorimetry assay; C2/C3 methoxyl substitution correlates with lower activity

Evidence Dimension	Antimicrobial activity (IC50)
Target Compound Data	115 μg/mL
Comparator Or Baseline	Berberine: 75 μg/mL; Coptisine: 90 μg/mL; Epiberberine: 220 μg/mL; Jatrorrhizine: 400 μg/mL
Quantified Difference	Palmatine is 1.53-fold less potent than berberine; 3.48-fold more potent than jatrorrhizine
Conditions	Bacillus shigae growth inhibition measured by microcalorimetry

Why This Matters

Researchers requiring intermediate antimicrobial potency with a distinct resistance profile or those investigating structure-activity relationships (SAR) driven by C2/C3 substitution should select palmatine over berberine or jatrorrhizine.

• [1] Yan D, Jin C, Xiao XH, Dong XP. Investigation of the effect of berberines alkaloids in Coptis chinensis Franch on Bacillus shigae growth by microcalorimetry. Sci China Chem. 2007;50:638-642. View Source

Palmatine Demonstrates Superior Acetylcholinesterase (AChE) Inhibition Potency Compared to Berberine

In a comparative in vitro assay against acetylcholinesterase (AChE), palmatine exhibited an IC50 of 0.66 μg/mL (1.93 μM), demonstrating 1.4-fold higher potency than berberine (IC50 0.94 μg/mL; 2.80 μM) and 2.2-fold higher potency than the clinical comparator galantamine hydrobromide (IC50 1.45 μg/mL) [1]. Both palmatine and berberine inhibited AChE via a non-competitive mechanism, contrasting with the competitive inhibition exhibited by galantamine [1]. Molecular docking revealed that palmatine preferentially binds to the peripheral anionic site (PAS) of AChE through π-interactions with Trp286, a mechanism that may partially block substrate access to the active site gorge [1]. Notably, the combination of palmatine and berberine produced a synergistic effect (CI < 1) with an IC50 of 0.17 μM [2].

AChE inhibition potency

Head-to-head

IC50 0.66 μg/mL (1.93 μM)

Berberine: 0.94 μg/mL
Galantamine: 1.45 μg/mL

Reported AChE inhibition ranking; non-competitive mechanism with PAS binding

In vitro assay; synergistic combination with berberine (CI

CYP2D6 inhibition profile

Head-to-head

IC50 92.6 μM

Coptisine: 4.4 μM
Berberine: 45.5 μM
Jatrorrhizine: 49.4 μM

Reported CYP inhibition profiling context; weaker CYP2D6 inhibition

Human liver microsomes; CYP2C9/19 activation observed

Antihypoxic activity

Head-to-head

No protective effect

Berberine, 13-methyl analogs: significant protection at 25.6 mg/kg i.p.

Reported lack of antihypoxic response; may support negative control use

Mouse normobaric hypoxia model; C13 substitution appears critical

Cancer cell cytotoxicity

Reported

IC50 5.126–5.805 μg/mL

MCF7, T47D, ZR-75-1 cells; normal breast epithelial cells unaffected

Reported cell-model response context; selectivity index under review

MTT/BrdU assays; synergy with doxorubicin noted

Vasodilatory mechanism

Head-to-head

No inhibition of KCl contraction

Berberine inhibited KCl-induced contraction

Calcium channel interaction context; mechanistic differentiation reported

Rat aorta; phenylephrine and KCl contraction models

Evidence Dimension	Acetylcholinesterase inhibition (IC50)
Target Compound Data	0.66 μg/mL (1.93 μM)
Comparator Or Baseline	Berberine: 0.94 μg/mL (2.80 μM); Galantamine hydrobromide: 1.45 μg/mL (3.95 μM)
Quantified Difference	Palmatine is 1.4-fold more potent than berberine; 2.2-fold more potent than galantamine
Conditions	In vitro AChE inhibition assay using Tinospora cordifolia methanolic extract components

Why This Matters

For AChE-targeted research programs (e.g., Alzheimer's disease), palmatine offers a 1.4-fold potency advantage over berberine, potentially enabling lower effective concentrations and distinct mechanistic investigation due to PAS binding.

• [1] Balkrishna A, Pokhrel S, Tomer M, Verma S, Kumar A, Nain P, et al. Anti-Acetylcholinesterase Activities of Mono-Herbal Extracts and Exhibited Synergistic Effects of the Phytoconstituents: A Biochemical and Computational Study. Molecules. 2019;24(22):4175. View Source
• [2] Mak S, Luk WW, Cui W, Hu S, Tsim KW, Han Y. Synergistic inhibition on acetylcholinesterase by the combination of berberine and palmatine originally isolated from Chinese medicinal herbs. In: Multi-Target Drug Design for Neurodegenerative Diseases. 2014. (Data compiled in Table 6, PMC12331620). View Source

Palmatine Displays a Distinct CYP2D6 Inhibition Profile (IC50 92.6 μM) with Reduced Drug-Drug Interaction Liability

In a systematic evaluation of six protoberberine alkaloids against six major CYP450 isoforms in human liver microsomes, palmatine exhibited weak inhibition of CYP2D6 with an IC50 of 92.6 μM [1]. This inhibition potency is substantially lower (i.e., safer profile) compared to coptisine (IC50 4.4 μM) and epiberberine (IC50 7.7 μM), and approximately 2-fold weaker than berberine (IC50 45.5 μM) and jatrorrhizine (IC50 49.4 μM) [1]. Furthermore, palmatine demonstrated an activating effect on CYP2C9 and CYP2C19, a property not observed with the other tested alkaloids [1]. In a separate study on CYP1 family enzymes, palmatine caused competitive or mixed-type inhibition of CYP1A1.1 and CYP1B1.1, contrasting with berberine's noncompetitive inhibition mechanism and berberine's more potent and selective CYP1B1.1 inhibition (Ki = 44 nM) [2].

CYP2D6 inhibition profile

Head-to-head

IC50 92.6 μM

Coptisine: 4.4 μM
Berberine: 45.5 μM
Jatrorrhizine: 49.4 μM

Reported CYP inhibition profiling context; weaker CYP2D6 inhibition

Human liver microsomes; CYP2C9/19 activation observed

Evidence Dimension	CYP2D6 inhibition (IC50)
Target Compound Data	92.6 μM
Comparator Or Baseline	Coptisine: 4.4 μM; Epiberberine: 7.7 μM; Berberine: 45.5 μM; Jatrorrhizine: 49.4 μM
Quantified Difference	Palmatine is 21-fold less inhibitory than coptisine; 2-fold less inhibitory than berberine
Conditions	Human liver microsomes, LC-MS/MS method

Why This Matters

For in vivo studies or combination therapy research where CYP2D6-mediated drug-drug interactions must be minimized, palmatine offers a quantifiably safer metabolic profile than coptisine, epiberberine, or berberine.

• [1] Han YL, Yu HL, Li D, Xiang XL, Liu M, Wang JR, et al. In vitro inhibition of Huanglian [Rhizoma coptidis (L.)] and its six active alkaloids on six cytochrome P450 isoforms in human liver microsomes. Phytother Res. 2011;25(11):1660-1665. View Source
• [2] Lo SN, Chang YP, Tsai KC, Chang CY, Wu TS, Ueng YF. Inhibition of CYP1 by berberine, palmatine, and jatrorrhizine: Selectivity, kinetic characterization, and molecular modeling. Toxicol Appl Pharmacol. 2013;272(3):671-680. View Source

Palmatine Lacks Antihypoxic Activity at 25.6 mg/kg, Distinguishing It from 13-Methyl Derivatives and Berberine

In a comparative study of five protoberberine compounds for antihypoxic and antiarrhythmic effects, palmatine chloride (PC) at an intraperitoneal dose of 25.6 mg/kg demonstrated no protective effect against hypoxia in mice [1]. In contrast, berberine chloride (BC), 13-methyl palmatine iodide (MPI), and 13-methyl berberine iodide (MBI) all exhibited significant protective effects at the same dose [1]. Furthermore, palmatine chloride was ineffective against chloroform-induced arrhythmia in mice, whereas berberine chloride, 13-methyl berberine iodide, and jatrorrhizine chloride all demonstrated antagonistic activity with ED50 values of 14.9, 16.5, and 15.8 mg/kg, respectively [1].

Antihypoxic activity

Head-to-head

No protective effect

Berberine, 13-methyl analogs: significant protection at 25.6 mg/kg i.p.

Reported lack of antihypoxic response; may support negative control use

Mouse normobaric hypoxia model; C13 substitution appears critical

Evidence Dimension	Antihypoxic protective effect
Target Compound Data	No protective effect
Comparator Or Baseline	Berberine chloride, 13-methyl palmatine iodide, 13-methyl berberine iodide: significant protective effect at 25.6 mg/kg i.p.
Quantified Difference	Qualitative difference: palmatine chloride inactive; comparators active
Conditions	Mouse model of normobaric hypoxia; intraperitoneal administration of 25.6 mg/kg

Why This Matters

Researchers investigating hypoxia-related pathways or antiarrhythmic mechanisms should avoid palmatine as a positive control; conversely, its lack of activity makes it a valuable negative control or tool for SAR studies focused on the C13 position.

• [1] Hou DH, Li L, Wang QJ, Chen GF. The comparative studies on the antihypoxic and antiarrhythmic effect of five proto-berberine compounds. J China Pharm Univ. 1983;(1):30-33. View Source

Palmatine Exhibits Selective Cytotoxicity Against ER+ Breast Cancer Cells with a Favorable Selectivity Index

Palmatine demonstrated dose-dependent inhibition of viability and proliferation in human ER+/HER2− breast cancer cell lines with IC50 values ranging from 5.126 to 5.805 μg/mL across MCF7, T47D, and ZR-75-1 cells [1]. Critically, normal human breast epithelial cells were unaffected by palmatine treatment, yielding a favorable Selectivity Index (SI) [1]. The study also quantified synergistic interactions between palmatine and doxorubicin: combination treatment with 1/2 IC50 of palmatine plus 1/2 IC50 of doxorubicin increased cell death rates to 53.21% (MCF7), 60.48% (T47D), and 68.06% (ZR-75-1) [2]. This selective cytotoxicity profile distinguishes palmatine from less selective protoberberines and supports its use in targeted oncology research.

Cancer cell cytotoxicity

Reported

IC50 5.126–5.805 μg/mL

MCF7, T47D, ZR-75-1 cells; normal breast epithelial cells unaffected

Reported cell-model response context; selectivity index under review

MTT/BrdU assays; synergy with doxorubicin noted

Evidence Dimension	Cytotoxicity IC50 and Selectivity Index
Target Compound Data	IC50: 5.126-5.805 μg/mL (breast cancer cells); normal cells unaffected
Comparator Or Baseline	Normal human breast epithelial cells (unaffected); Doxorubicin IC50: 0.080-0.104 μg/mL
Quantified Difference	Selective killing of cancer cells; normal cells unaffected (SI favorable)
Conditions	ER+/HER2− breast cancer cell lines (MCF7, T47D, ZR-75-1); MTT and BrdU assays

Why This Matters

For oncology research programs requiring a protoberberine alkaloid with documented cancer cell selectivity and validated synergy with standard chemotherapeutics, palmatine offers quantifiably superior translational relevance.

• [1] Grabarska A, Wróblewska-Łuczka P, Kukula-Koch W, Łuszczki JJ, Kalpoutzakis E, Adamczuk G, et al. Palmatine, a Bioactive Protoberberine Alkaloid Isolated from Berberis cretica, Inhibits the Growth of Human Estrogen Receptor-Positive Breast Cancer Cells and Acts Synergistically and Additively with Doxorubicin. Molecules. 2021;26(20):6253. View Source
• [2] Grabarska A, et al. (2021) data compiled in Table 6: Pharmacological activity of palmatine. PMC12331620. View Source

Palmatine Shows Vasodilatory Activity Distinct from Berberine via Differential Calcium Channel Interaction

In isolated rat thoracic aorta contracted with phenylephrine (PE), both berberine and palmatine induced concentration-dependent vasodilatation [1]. However, a critical mechanistic distinction was observed: palmatine, unlike berberine, did not inhibit contraction induced by KCl [1]. In calcium-free media, berberine and crude extracts inhibited calcium-induced contraction, further differentiating the calcium handling properties of these structurally similar alkaloids [1]. This suggests that palmatine's vasodilatory mechanism is less dependent on voltage-gated calcium channel blockade than berberine's.

Vasodilatory mechanism

Head-to-head

No inhibition of KCl contraction

Berberine inhibited KCl-induced contraction

Calcium channel interaction context; mechanistic differentiation reported

Rat aorta; phenylephrine and KCl contraction models

Evidence Dimension	Vasodilatory mechanism (KCl-induced contraction inhibition)
Target Compound Data	No inhibition of KCl-induced contraction
Comparator Or Baseline	Berberine: Inhibited KCl-induced contraction
Quantified Difference	Qualitative mechanistic difference in calcium channel interaction
Conditions	Rat thoracic aorta, phenylephrine (PE)-induced contraction, KCl-induced contraction, calcium-free media

Why This Matters

For cardiovascular research requiring protoberberine-induced vasodilation without concurrent voltage-gated calcium channel blockade, palmatine provides a mechanistically distinct alternative to berberine.

• [1] Lee DU, Chang KC. Calcium channel blocking and α-adrenoceptor blocking action of Coptidis Rhizoma extracts and their alkaloid components in rat aorta. Arch Pharm Res. 2000;23(6):599-604. View Source

Optimal Research and Industrial Application Scenarios for Palmatine Based on Quantified Differentiation Evidence

Acetylcholinesterase-Targeted Drug Discovery and Alzheimer's Disease Research

Palmatine is the preferred protoberberine alkaloid for AChE inhibition studies due to its 1.4-fold superior potency over berberine (IC50 0.66 vs. 0.94 μg/mL) and distinct non-competitive mechanism with PAS binding [1]. Its synergistic interaction with berberine (CI < 1; combined IC50 0.17 μM) enables investigation of multi-alkaloid therapeutic strategies [2].

ER+/HER2− Breast Cancer Targeted Therapy Research

Palmatine's documented selectivity for ER+ breast cancer cells over normal breast epithelial cells (SI favorable) and its synergistic/additive interactions with doxorubicin (cell death rates up to 68.06% in ZR-75-1 cells with combination treatment) make it a compelling candidate for targeted oncology studies focused on hormone receptor-positive malignancies [1][2].

Herb-Drug Interaction and CYP450 Metabolism Studies Requiring Low CYP2D6 Liability

For research programs investigating combination therapies or herb-drug interactions where CYP2D6 inhibition must be minimized, palmatine (IC50 92.6 μM) offers a quantifiably safer metabolic profile than coptisine (IC50 4.4 μM), epiberberine (IC50 7.7 μM), or berberine (IC50 45.5 μM) [1]. Its unique activating effect on CYP2C9/CYP2C19 provides an additional dimension for metabolic pathway investigation [1].

Structure-Activity Relationship (SAR) Studies of Protoberberine Alkaloids

Palmatine's intermediate antimicrobial potency (IC50 115 μg/mL against B. shigae), lack of antihypoxic activity, and distinct CYP inhibition mechanisms make it an essential comparator in SAR studies exploring the functional consequences of C2/C3 methoxyl versus methylenedioxy substitution and C13 alkylation [1][2].

Application

Selection Property

Validation Focus

AChE pathway inhibition studies

Non-competitive mechanism and PAS binding

Synergistic alkaloid combination endpoints

Cancer cell-model studies

Cell-model response and selectivity context

Cytotoxicity endpoints and combination index

CYP-mediated metabolism studies

Lower CYP2D6 inhibition profile

Isoform profiling and CYP2C9/19 activation

Protoberberine SAR studies

Intermediate antimicrobial context and antihypoxic inactivity

C2/C3 substitution and C13 methylation endpoints

• [1] Balkrishna A, Pokhrel S, Tomer M, Verma S, Kumar A, Nain P, et al. Anti-Acetylcholinesterase Activities of Mono-Herbal Extracts and Exhibited Synergistic Effects of the Phytoconstituents: A Biochemical and Computational Study. Molecules. 2019;24(22):4175. View Source
• [2] Mak S, Luk WW, Cui W, Hu S, Tsim KW, Han Y. Synergistic inhibition on acetylcholinesterase by the combination of berberine and palmatine originally isolated from Chinese medicinal herbs. In: Multi-Target Drug Design for Neurodegenerative Diseases. 2014. (Data compiled in Table 6, PMC12331620). View Source